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Compound of Interest

Compound Name:
11,12-

De(methylenedioxy)danuphylline

Cat. No.: B15560941 Get Quote

For immediate release to researchers, scientists, and drug development professionals.

This document provides crucial operational and disposal guidance for 11,12-
De(methylenedioxy)danuphylline (CAS No. 888482-17-5). In the absence of a specific

Safety Data Sheet (SDS), these procedures are based on established best practices for

handling potentially hazardous research chemicals, particularly indole alkaloids.[1][2] 11,12-
De(methylenedioxy)danuphylline is an indole alkaloid compound.[2] Alkaloids, as a class,

can exhibit significant biological activity and potential toxicity.[3][4] Therefore, this compound

must be handled with care, assuming it is hazardous.

Core Principle: Hazard Minimization and Containment
The primary objective is to manage all forms of 11,12-De(methylenedioxy)danuphylline
waste in a manner that ensures the safety of laboratory personnel and protects the

environment.[1] Under no circumstances should this chemical or its waste be disposed of via

standard trash or sanitary sewer systems.[5][6]

Experimental Protocols: Waste Handling and
Disposal
The following step-by-step methodologies must be followed for the safe disposal of 11,12-
De(methylenedioxy)danuphylline and associated materials.
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Unused or Expired Product (Solid Form)
Segregation: Do not mix with other chemical waste unless explicitly approved by your

institution's Environmental Health and Safety (EHS) department.

Packaging: Keep the compound in its original, clearly labeled container if possible.[2] If

repackaging is necessary, use a new, compatible, and sealable container.

Labeling: Affix a "Hazardous Waste" label to the container. The label must include the full

chemical name: "11,12-De(methylenedioxy)danuphylline," CAS No. 888482-17-5, and the

approximate quantity.

Storage: Store the sealed container in a designated, secure, and well-ventilated hazardous

waste accumulation area, away from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's EHS-approved

hazardous waste management service.

Solutions Containing 11,12-
De(methylenedioxy)danuphylline

Collection: Collect all aqueous and solvent-based solutions containing this compound in a

dedicated, sealed, and properly vented (if necessary) hazardous waste container.[1] The

container material must be compatible with the solvent used (e.g., glass for most organic

solvents, polyethylene for some aqueous solutions).[7]

Labeling: Clearly label the container as "Hazardous Waste" with the full chemical name, the

solvent(s) used, and the estimated concentration of the compound.

Storage and Disposal: Follow the same storage and EHS pickup procedures as for the solid

product.

Contaminated Laboratory Supplies (Solid Waste)
Definition: This category includes items such as gloves, pipette tips, bench paper, vials, and

contaminated personal protective equipment (PPE).
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Collection: Place all contaminated solid waste into a designated, puncture-resistant container

or a clearly labeled, heavy-duty plastic bag intended for chemical waste.[1]

Labeling: Label the container or bag as "Hazardous Waste: Solid materials contaminated

with 11,12-De(methylenedioxy)danuphylline."

Disposal: This waste must be collected and disposed of through your institution's hazardous

waste program.

Decontamination of Reusable Equipment
Objective: To render reusable equipment such as glassware and magnetic stir bars safe for

subsequent use.[8]

Initial Rinse: Perform an initial rinse of the equipment with a suitable solvent (e.g., ethanol or

acetone, depending on solubility) to remove residual compound. This first rinseate is

considered hazardous and must be collected in the appropriate liquid hazardous waste

container.[5]

Cleaning: After the initial rinse, wash the equipment thoroughly with soap and water.[9]

Final Rinse: Rinse with deionized water and allow to dry completely.

Data Presentation: Disposal Summary Table
The following table summarizes the disposal procedures for different forms of 11,12-
De(methylenedioxy)danuphylline waste.
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Waste Type
Container
Requirements

Labeling
Instructions

Disposal Pathway

Pure Solid Compound
Original or compatible

sealed container

"Hazardous Waste,"

full chemical name,

CAS number

Institutional EHS /

Hazardous Waste

Contractor

Liquid Solutions

Compatible, sealed

(and vented if needed)

waste bottle

"Hazardous Waste,"

full chemical name,

solvent(s), and

estimated

concentration

Institutional EHS /

Hazardous Waste

Contractor

Contaminated Solid

Waste (Gloves, tips,

etc.)

Puncture-resistant

container or labeled,

heavy-duty bag

"Hazardous Waste:

Solid materials

contaminated with

11,12-

De(methylenedioxy)da

nuphylline"

Institutional EHS /

Hazardous Waste

Contractor

First Rinse from

Decontamination

Compatible, sealed

liquid waste container

"Hazardous Waste,"

full chemical name,

rinse solvent

Institutional EHS /

Hazardous Waste

Contractor

Empty Rinsed

Containers
N/A

Original labels must

be defaced or

removed.[5]

Triple-rinsed

containers may be

disposed of as regular

waste, per institutional

policy.[10]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 11,12-De(methylenedioxy)danuphylline waste.
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Start: Waste Generation

Step 1: Identify Waste Type

Step 2: Segregate and Contain

Step 3: Label Correctly

Step 4: Store Safely

Step 5: Final Disposal

Generate Waste Containing
11,12-De(methylenedioxy)danuphylline

Is the waste solid, liquid,
or contaminated labware?

Pure Solid or Expired Product
-> Seal in original/compatible container.

  Solid

Liquid Solutions or First Rinse
-> Collect in compatible liquid waste bottle.

Liquid  

Contaminated Labware (Gloves, Tips)
-> Place in labeled, puncture-resistant container.

Labware

Affix 'Hazardous Waste' label.
Include full chemical name, CAS No.,

and other required details.

Store in designated, secure
hazardous waste accumulation area.

Contact Institutional EHS for
waste pickup and disposal.

Click to download full resolution via product page

Caption: Disposal workflow for 11,12-De(methylenedioxy)danuphylline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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